1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(5-bromopyridin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H16BrN3O2/c1-9(18)17-6-4-10(5-7-17)13(19)16-12-3-2-11(14)8-15-12/h2-3,8,10H,4-7H2,1H3,(H,15,16,19)
• InChI Key: CAHLDSGTLQMOER-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C13H16BrN3O2
• Molecular Weight: 326.19 g/mol

Description

1-Acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide, also known as ABPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide works by irreversibly binding to the active site of enzymes, resulting in the covalent modification of the enzyme. This modification allows for the identification and characterization of the enzyme activity. This compound can be designed to target specific classes of enzymes, such as serine hydrolases or cysteine proteases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In proteomics research, this compound has been used to identify and characterize enzyme activities in various biological systems. In drug discovery, this compound has been used to identify potential drug targets and to screen for potential drug candidates. In neuroscience, this compound has been used to study the activity of enzymes involved in neurotransmitter synthesis and degradation.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide has several advantages for lab experiments, including its ability to identify and characterize enzyme activities in complex biological systems. This compound can also be designed to target specific classes of enzymes, allowing for the selective identification of enzyme activity. However, this compound has several limitations, including the potential for off-target effects and the requirement for specialized equipment and expertise.

Future Directions

There are several future directions for 1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide research, including the development of new this compound probes for the identification and characterization of enzyme activities in specific biological systems. Additionally, this compound could be used to study the activity of enzymes involved in disease processes, such as cancer and neurodegenerative diseases. Finally, this compound could be used in drug discovery to identify new drug targets and to screen for potential drug candidates.
Conclusion:
In conclusion, this compound is a valuable tool for identifying and characterizing enzyme activities in complex biological systems. This compound has potential applications in various research fields, including proteomics, drug discovery, and neuroscience. While this compound has several advantages for lab experiments, it also has several limitations. However, with further research and development, this compound could have a significant impact on our understanding of biological processes and the development of new therapeutics.

Synthesis Methods

1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide can be synthesized through a multi-step process starting with the reaction of 5-bromo-2-pyridinecarboxylic acid with acetic anhydride to form 5-acetyl-2-bromopyridine. This intermediate compound is then reacted with piperidinecarboxylic acid in the presence of a coupling reagent to yield this compound.

Scientific Research Applications

1-acetyl-N-(5-bromo-2-pyridinyl)-4-piperidinecarboxamide is widely used in various research fields, including proteomics, drug discovery, and neuroscience. This compound is a valuable tool for identifying and characterizing enzyme activities in complex biological systems. It can be used to study the activity of enzymes involved in various biological processes, including metabolism, signal transduction, and protein degradation. This compound has also been used in drug discovery to identify potential drug targets and to screen for potential drug candidates. In neuroscience, this compound has been used to study the activity of enzymes involved in neurotransmitter synthesis and degradation.